3-chloro-N-(2-methylbenzyl)benzamide

• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol
• IUPAC Name: 3-chloro-N-[(2-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H14ClNO/c1-11-5-2-3-6-13(11)10-17-15(18)12-7-4-8-14(16)9-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: JYJABTXNSOOALX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CNC(=O)C2=CC(=CC=C2)Cl

Description

3-Chloro-N-(2-methylbenzyl)benzamide is a substituted benzamide derivative featuring a chlorine atom at the meta position of the benzoyl ring and a 2-methylbenzyl group attached to the amide nitrogen. This structural motif is significant in medicinal chemistry due to the chlorine atom's electron-withdrawing properties, which can enhance binding affinity to biological targets, and the 2-methylbenzyl group, which contributes to lipophilicity and steric effects.

Comparison with Similar Compounds

Physicochemical Properties

• Melting Points and Solubility :

  • 3-Chloro-N-(2-fluoro-5-nitrophenyl)benzamide has a melting point of 57% yield as a tan solid (), indicative of moderate crystallinity.
  • N4-3-Chlorobenzoylsulfathiazole () melts at 224–226°C, reflecting strong intermolecular forces due to sulfonamide and thiazole groups. The target compound’s 2-methylbenzyl group likely lowers melting points compared to these polar derivatives, improving solubility in organic solvents .

• Spectral Characteristics :

  • 3-Chloro-N-(2-hydroxyethyl)benzamide () shows distinct ¹H-NMR peaks for the hydroxyethyl group (δ 3.6–4.2 ppm), absent in the target compound. The target’s 2-methylbenzyl group would instead exhibit aromatic protons near δ 7.0–7.5 ppm and a singlet for the methyl group at δ 2.4 ppm .

Structural and Conformational Analysis

• This conformation is critical for interactions with enzymes or receptors .

Pharmacokinetic and Toxicity Profiles

• Blood-Brain Barrier Penetration (): The 2-methylbenzyl group in the target compound may mimic the BBB-permeable properties of JNJ-63533054’s phenylethylamino group, though direct comparisons require further ADME studies.
• Toxicity Considerations : Chlorambucil and chloroquine analogs () highlight that chlorine position influences toxicity; meta-substitution (as in the target) may reduce off-target effects compared to ortho/para positions in certain drug classes .